Cas no 869946-55-4 (3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-)
869946-55-4 structure
Product Name:3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-
CAS No:869946-55-4
MF:C9H14F3NO2
MW:225.208173274994
CID:4266954
PubChem ID:56965709
Update Time:2025-04-24
3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-
- (E)-4-ethoxy-1,1,1-trifluoro-4-(propan-2-ylamino)but-3-en-2-one
- 869946-55-4
- (E)-4-Ethoxy-4-isopropylamino-1,1,1-trifluorobut-3-en-2-one
-
- MDL: MFCD21602233
- Inchi: 1S/C9H14F3NO2/c1-4-15-8(13-6(2)3)5-7(14)9(10,11)12/h5-6,13H,4H2,1-3H3/b8-5+
- InChI Key: IFPPDBIEVBFTJR-VMPITWQZSA-N
- SMILES: C(F)(F)(F)C(=O)/C=C(/OCC)\NC(C)C
Computed Properties
- Exact Mass: 225.09766318Da
- Monoisotopic Mass: 225.09766318Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19014366-1.0g |
4-ethoxy-1,1,1-trifluoro-4-[(propan-2-yl)amino]but-3-en-2-one |
869946-55-4 | 95% | 1.0g |
$0.0 | 2022-12-11 |
3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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